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Compound of Interest

Compound Name: 2-Bromo-1,1-difluoroethane

Cat. No.: B1266208

Essential Safety and Handling Guide for 2-
Bromo-1,1-difluoroethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of 2-Bromo-1,1-difluoroethane (CAS No. 359-07-9). Adherence to these
guidelines is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Summary

2-Bromo-1,1-difluoroethane is a chemical that requires careful handling due to its potential
health and environmental hazards. Key risks associated with this compound are summarized
below.

Primary Hazards:

Skin Irritation: Causes skin irritation upon contact.|[1]

Serious Eye Irritation: Can cause serious irritation if it comes into contact with the eyes.[1]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1]

Central Nervous System Effects: Inhalation may lead to drowsiness or dizziness.[1]
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e Environmental Hazard: Harms public health and the environment by destroying ozone in the

upper atmosphere.[1]

Occupational Exposure Limits

As of the latest available data, specific occupational exposure limits (OELS) for 2-Bromo-1,1-
difluoroethane have not been established by major regulatory bodies.[2][3][4][5] Therefore, it
is imperative to handle this chemical with stringent engineering controls and personal
protective equipment to minimize any potential exposure.

Parameter Agency Value

Permissible Exposure Limit )
OSHA No data available

(PEL)

Threshold Limit Value (TLV) ACGIH No data available

Recommended Exposure Limit )
NIOSH No data available

(REL)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 2-Bromo-1,1-difluoroethane. The
following table outlines the minimum required PPE. Selections should be based on a thorough

risk assessment of the specific procedures being performed.
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Body Part

Required PPE

Specifications and
Rationale

Respiratory

Air-purifying Respirator with
appropriate cartridges or

Supplied-Air Respirator

To be used in the case of
inadequate ventilation or for
spill response.[2] Selection
must be based on the potential
concentration of airborne

vapors.

Eye & Face

Chemical Safety Goggles and
Face Shield

Goggles must provide a
complete seal around the
eyes. A face shield should be
worn over goggles to protect

against splashes.[2]

Hands

Chemical-Resistant Gloves

2-Bromo-1,1-difluoroethane is
a halogenated hydrocarbon.
Materials like nitrile and butyl
rubber offer poor resistance to
this chemical class.[2][3] For
prolonged contact or
immersion, Viton™ or multi-
laminate gloves (e.g., Silver
Shield®) are recommended.
For incidental splash
protection, thicker nitrile gloves
may be used, but must be
replaced immediately upon

contamination.

Body

Chemical-Resistant Laboratory
Coat or Apron, Closed-toe

Shoes

Wear a lab coat made of a
suitable resistant material.
Ensure shoes fully cover the
feet.[2][3] For larger quantities
or splash potential, a chemical-
resistant apron or coveralls

should be worn.
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Operational Plan: Handling Protocol

All handling of 2-Bromo-1,1-difluoroethane must be conducted within a certified chemical
fume hood to ensure adequate ventilation and containment.

Step-by-Step Handling Procedure:

e Preparation:

o

Ensure a chemical fume hood is operational and certified.

o

Verify that an emergency safety shower and eyewash station are accessible and
unobstructed.[2]

o

Assemble all necessary equipment and reagents before introducing the chemical.

o

Prepare a designated waste container for hazardous waste.
e Donning PPE:
o Put on all required PPE as specified in the table above before entering the handling area.
o Inspect gloves for any signs of degradation or punctures prior to use.[4]
¢ Chemical Handling:
o Conduct all work at least 6 inches inside the fume hood sash.
o Dispense the chemical carefully to avoid splashes or aerosol generation.
o Keep containers tightly closed when not in use.[2][3]
e Post-Handling:

o Thoroughly decontaminate any surfaces that may have come into contact with the
chemical.

o Wash hands thoroughly with soap and water after removing gloves.[2][4]
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o Properly doff and dispose of or decontaminate PPE.
Emergency Protocols
In the event of an exposure or spill, immediate and appropriate action is crucial.
First-Aid Measures:

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide
oxygen. Seek immediate medical attention.[1]

» Skin Contact: Remove contaminated clothing immediately. Flush the affected skin area with
copious amounts of water for at least 15 minutes. Seek medical advice if irritation persists.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[1]

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill Response:
o Evacuate: Alert personnel in the immediate area and evacuate if necessary.

e Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.
o Contain: For small spills, use a non-combustible absorbent material like sand, earth, or

vermiculite. Do not use combustible materials such as sawdust.

o Collect: Carefully scoop the absorbed material into a designated, labeled container for
hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap
and water.
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Disposal Plan

2-Bromo-1,1-difluoroethane and any materials contaminated with it must be disposed of as
hazardous waste.

Step-by-Step Disposal Procedure:

» Waste Segregation: Do not mix with other waste streams. Collect all 2-Bromo-1,1-
difluoroethane waste, including contaminated absorbents and disposable PPE, in a
dedicated, properly labeled, and sealed container.

o Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and the full
chemical name: "2-Bromo-1,1-difluoroethane".

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area, away from incompatible materials.

o Disposal: Arrange for collection by a licensed hazardous waste disposal company. The
material may be disposed of via controlled incineration with flue gas scrubbing.[4] Do not
discharge to sewer systems.[4]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Bromo-1,1-difluoroethane.
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Caption: Workflow for Safe Handling of 2-Bromo-1,1-difluoroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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